Cas no 89921-40-4 ((2S,4S)-1,4-dimethylpyrrolidine-2-carboxylic acid)

• Product Name: (2S,4S)-1,4-dimethylpyrrolidine-2-carboxylic acid
• CAS No: 89921-40-4
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 2026601
• PubChem ID: 55301368
• Update Time: 2025-05-27

(2S,4S)-1,4-dimethylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,4-dimethyl-pyrrolidine-2-carboxylic acid
• gamma-Methyl-N-methylprolin
• (2S,4S)-1,4-dimethylpyrrolidine-2-carboxylic acid
• (2S,4S)-1,4-Dimethylpyrrolidine-2-carboxylicAcid
• AKOS006382659
• SCHEMBL13164365
• CS-0058355
• 89921-40-4

• Inchi： 1S/C7H13NO2/c1-5-3-6(7(9)10)8(2)4-5/h5-6H,3-4H2,1-2H3,(H,9,10)/t5-,6-/m0/s1
• InChI Key： FAKNQOZVXKYTPZ-WDSKDSINSA-N
• SMILES： OC([C@@H]1C[C@H](C)CN1C)=O

Computed Properties

• Exact Mass: 143.094628657Da
• Monoisotopic Mass: 143.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives